Cas no 4125-45-5 (Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)-)

• Product Name: Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)-
• CAS No: 4125-45-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1515806
• PubChem ID: 21711034
• Update Time: 2025-11-02

Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)-
• 2-methoxy-1-prop-2-enoxy-4-prop-2-enylbenzene
• 4125-45-5
• DTXSID10617229
• PZIDPPUQPLILNV-UHFFFAOYSA-N
• 1-allyl-4-allyloxy-3-methoxybenzene
• 2-Methoxy-4-(prop-2-en-1-yl)-1-[(prop-2-en-1-yl)oxy]benzene
• 4-ALLYL-1-(ALLYLOXY)-2-METHOXYBENZENE
• 3-[2-methoxy-4-(2-propenyl)phenoxy]propene
• SCHEMBL2779960
• CHEMBL2270960
• ALLYLEUGENOL
• G72811

• Inchi： 1S/C13H16O2/c1-4-6-11-7-8-12(15-9-5-2)13(10-11)14-3/h4-5,7-8,10H,1-2,6,9H2,3H3
• InChI Key： PZIDPPUQPLILNV-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1OC)CC=C

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)-

Exploring the Versatile Applications and Properties of Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- (CAS No. 4125-45-5)

Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- (CAS No. 4125-45-5) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical structure and versatile applications. This compound, often referred to by its systematic name, belongs to the class of aromatic ethers and is characterized by the presence of methoxy and propenyloxy functional groups attached to a benzene ring. Its molecular formula is C13H16O2, and it exhibits a molecular weight of 204.26 g/mol. The compound's distinctive structure contributes to its wide range of uses, particularly in the fields of flavor and fragrance, pharmaceuticals, and specialty chemicals.

One of the most notable applications of Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- is in the flavor and fragrance industry. The compound's aromatic properties make it a valuable ingredient in the formulation of perfumes, essential oils, and food flavorings. Its sweet, spicy, and slightly woody aroma is often compared to that of vanillin or eugenol, making it a popular choice for creating complex scent profiles. In recent years, the demand for natural and synthetic flavoring agents has surged, driven by consumer preferences for unique and exotic tastes. This trend has further highlighted the importance of compounds like Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- in meeting market demands.

In the pharmaceutical industry, Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- has been studied for its potential therapeutic properties. Research suggests that the compound may exhibit antioxidant and anti-inflammatory activities, which could make it a candidate for developing new drugs or supplements. The growing interest in natural and plant-derived bioactive compounds has led to increased exploration of such molecules for their health benefits. For instance, the compound's structural similarity to other bioactive phenols has sparked curiosity about its potential role in managing oxidative stress and inflammation-related conditions.

The chemical synthesis of Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- involves several steps, including the alkylation of phenol derivatives and the introduction of propenyl groups. The process requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also influenced the synthesis methods, with researchers exploring more sustainable and environmentally friendly approaches. This aligns with the broader industry trend toward reducing the environmental footprint of chemical manufacturing processes.

From a market perspective, the demand for Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- is expected to grow steadily, particularly in regions with thriving flavor and fragrance industries, such as Europe and North America. The compound's versatility and unique properties make it a valuable asset for manufacturers looking to innovate and differentiate their products. Additionally, the rise of e-commerce has made it easier for suppliers to reach global markets, further driving demand for specialty chemicals like this one.

In conclusion, Benzene, 2-methoxy-4-(2-propenyl)-1-(2-propenyloxy)- (CAS No. 4125-45-5) is a compound of significant interest due to its diverse applications and potential health benefits. Its role in the flavor and fragrance industry, coupled with its emerging pharmaceutical applications, underscores its importance in modern chemistry. As research continues to uncover new uses and synthesis methods, this compound is poised to remain a key player in the specialty chemicals market. Whether you're a researcher, manufacturer, or enthusiast, understanding the properties and applications of this molecule can provide valuable insights into its potential.